Cas no 104672-04-0 (Benzenamine, 4-[(6,7-dimethoxy-4-isoquinolinyl)methyl]-)

• Product name: Benzenamine, 4-[(6,7-dimethoxy-4-isoquinolinyl)methyl]-
• CAS No: 104672-04-0
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 1148901

Benzenamine, 4-[(6,7-dimethoxy-4-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6,7-dimethoxy-4-isoquinolinyl)methyl]-

• Inchi： 1S/C18H18N2O2/c1-21-17-8-14-11-20-10-13(16(14)9-18(17)22-2)7-12-3-5-15(19)6-4-12/h3-6,8-11H,7,19H2,1-2H3
• InChI Key： RIHUKWMYFQMKHE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CC2C3=C(C=NC=2)C=C(OC)C(OC)=C3)C=C1

Computed Properties

• Exact Mass: 294.13694

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Melting Point: 166-167 °C(Solv: ethanol (64-17-5))
• Boiling Point: 498.4±40.0 °C(Predicted)
• PSA: 57.37
• pka: 6.49±0.11(Predicted)